Cas no 1805858-17-6 (3-Formyl-5-methylphenylpropanal)

• Product Name: 3-Formyl-5-methylphenylpropanal
• CAS No: 1805858-17-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4962147
• Update Time: 2025-06-13

3-Formyl-5-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-5-methylphenylpropanal

• Inchi： 1S/C11H12O2/c1-8-3-10(7-13)5-11(4-8)9(2)6-12/h3-7,9H,1-2H3
• InChI Key： VRDQITCZNOJJTD-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C=O)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 3-Formyl-5-methylphenylpropanal

3-Formyl-5-methylphenylpropanal (CAS No. 1805858-17-6): A Versatile Aldehyde Intermediate in Organic Synthesis

3-Formyl-5-methylphenylpropanal (CAS No. 1805858-17-6) is a highly specialized aldehyde compound with a molecular formula of C₁₁H₁₂O₂. This compound features both a formyl group (-CHO) and a methylphenylpropanal backbone, making it a valuable building block in pharmaceutical, fragrance, and fine chemical industries. Its unique structure allows for diverse applications, particularly in the synthesis of flavors, pharmaceutical intermediates, and functional materials.

In recent years, the demand for customized aldehydes like 3-Formyl-5-methylphenylpropanal has surged due to their role in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly processes, aligning with global trends such as carbon neutrality and circular economy. This compound’s adaptability in catalytic reactions and multistep syntheses positions it as a key player in modern organic chemistry.

The synthetic routes for 3-Formyl-5-methylphenylpropanal often involve selective oxidation or formylation reactions of precursor molecules. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to enhance yield and purity, addressing common challenges such as byproduct formation and reaction scalability. These innovations cater to the growing need for high-purity intermediates in drug discovery and material science.

From a commercial perspective, 3-Formyl-5-methylphenylpropanal is gaining traction in the flavor and fragrance industry, where its aromatic properties contribute to complex scent profiles. Its low volatility and stability under mild conditions make it ideal for long-lasting perfumes and cosmetic formulations. Additionally, its potential in bioconjugation and proteomics research has sparked interest among life science professionals.

Safety and regulatory compliance are critical when handling 3-Formyl-5-methylphenylpropanal. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) and handling protocols are recommended to maintain its integrity. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidance on personal protective equipment (PPE) and waste disposal, ensuring adherence to REACH and GMP standards.

Looking ahead, 3-Formyl-5-methylphenylpropanal is poised to play a pivotal role in next-generation chemical innovations. Its integration into AI-driven molecular design and high-throughput screening platforms highlights its relevance in digital chemistry. As industries prioritize efficiency and sustainability, this compound’s versatility will continue to drive its adoption across research and industrial applications.